![molecular formula C11H14N6 B1482014 2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide CAS No. 2098070-56-3](/img/structure/B1482014.png)
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide
Overview
Description
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide, also known as EPPPA, is a small molecule of interest in the field of medicinal chemistry due to its potential applications in drug discovery and development. EPPPA has been studied extensively in recent years and has been found to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide has been studied extensively in recent years due to its potential applications in drug discovery and development. This compound has been found to have a variety of biochemical and physiological effects, including anti-bacterial, anti-inflammatory, and anti-fungal properties. In addition, this compound has been shown to possess anti-tumor activity, and may be useful in the treatment of various types of cancers. This compound has also been studied for its potential applications in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Mechanism of Action
- Triazoles, such as the 1,2,4-triazole intermediate in this compound, are known to bind to a wide variety of enzymes and receptors .
- However, its stability and ability to bind to enzymes and receptors suggest potential involvement in metabolic pathways, signal transduction, or cellular regulation .
Target of Action
Biochemical Pathways
Result of Action
Advantages and Limitations for Lab Experiments
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide has a number of advantages and limitations for use in lab experiments. One advantage of this compound is that it is relatively easy to synthesize and can be produced in large quantities. In addition, this compound is relatively stable and can be stored for extended periods of time. However, this compound is also relatively expensive and may not be suitable for large-scale production.
Future Directions
There are a number of potential future directions for the use of 2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide in research and drug development. One potential direction is the development of novel drugs based on the structure of this compound. Additionally, further research into the mechanism of action of this compound could lead to the development of new treatments for various diseases. In addition, further research into the biochemical and physiological effects of this compound could lead to the development of new diagnostic tools and treatments. Finally, further research into the advantages and limitations of this compound could lead to the development of improved lab techniques and protocols.
Properties
IUPAC Name |
2-(5-ethyl-3-pyrazin-2-ylpyrazol-1-yl)ethanimidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N6/c1-2-8-5-9(10-6-14-3-4-15-10)16-17(8)7-11(12)13/h3-6H,2,7H2,1H3,(H3,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXXVCIPEUMXVCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1CC(=N)N)C2=NC=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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